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Compound of Interest

Pyrazol-1-ylacetic acid
Compound Name:

hydrochloride
CAS No.: 118054-56-1
Cat. No.: B1386660

Get Quote

Executive Summary

Do not dispose of Pyrazol-1-ylacetic acid hydrochloride down the drain. Although this
compound is an organic salt and water-soluble, it must be treated as Hazardous Chemical
Waste. The presence of the pyrazole nitrogen heterocycle and the acidic hydrochloride
counter-ion necessitates segregation from general refuse and sanitary sewer systems to
prevent environmental persistence and plumbing corrosion.

Immediate Action Plan:
¢ Solid Waste: Segregate into "Solid Organic Waste" drums.

e Liquid Waste: Segregate into "Acidic Aqueous Waste" or "Organic Solvent Waste" depending
on the solvent matrix.

» Destruction Method: High-temperature incineration is the required terminal disposal method.
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Chemical Profile & Hazard Assessment

Understanding the physicochemical properties of this specific salt form is critical for selecting

the correct waste stream.

Parameter

Data

Operational Implication

Chemical Name

2-(1H-Pyrazol-1-yl)acetic acid
hydrochloride

Official shipping/manifest

name.

CAS Number

118054-56-1

Use for waste tagging/labeling.

Molecular Formula

CsHeN202[1][2] - HCI

Nitrogen-rich organic; potential
NOXx generator upon

incineration.

Acidity (pH)

< 2.0 (in aqueous solution)

Corrosive. Must not be stored

in metal containers.

Solubility

High (Water, Methanol)

Readily mobilizes in spills;

requires rapid containment.

GHS Hazards

Skin Irrit. 2, Eye Irrit.[3] 2A,
STOT SE 3

Standard PPE (Nitrile gloves,
goggles) required.

RCRA Status

Not P/U Listed; Characteristic
(D002)

Regulated as Corrosive Waste
if pH < 2.[4]

Scientific Rationale for Disposal Protocols
The Hydrochloride Factor

Unlike the free acid (CAS 16034-48-3), the hydrochloride salt is hygroscopic and significantly

more acidic. When dissolved in water, it dissociates to release protons (

) and chloride ions (

), dropping the pH rapidly.

¢ Risk: Mixing this waste with alkaline waste streams (e.g., waste sodium hydroxide) without

controlled neutralization can cause a violent exothermic reaction and boiling.
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e Protocol: Always check the pH of your waste stream before adding this compound.[5]

The Pyrazole Heterocycle

The pyrazole ring is a stable, nitrogen-containing aromatic structure.

e Environmental Fate: Nitrogen heterocycles can be persistent in water tables. Standard
wastewater treatment plants (WWTP) are not designed to filter these specific medicinal
chemistry intermediates.

e Incompatibility: Do NOT mix with strong oxidizers (e.g., Bleach/Hypochlorite). Pyrazoles can
react with hypochlorites to form unstable N-chloro species.

Step-by-Step Disposal Workflows
Scenario A: Disposal of Pure Solid

Applicability: Expired reagent, contaminated solid, or synthesis yield.

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Do not use
metal.[6]

e Labeling: Affix a hazardous waste tag.
o Constituents: "Pyrazol-1-ylacetic acid hydrochloride (100%)"
o Hazard Checkbox: Toxic, Corrosive.[3][4][7][8]
o Segregation: Place the HDPE jar inside the lab's main "Solid Organic Waste" drum.

o Verification: Ensure the lid is tightly sealed to prevent moisture absorption (hygroscopy),
which can degrade the drum liner over time.

Scenario B: Disposal of Aqueous Solution

Applicability: HPLC waste, reaction workup layers.

e pH Check (The Self-Validating Step): Dip a pH strip into the solution.
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o If pH < 2: This is D002 Corrosive Waste.[4]
o If pH > 2: This is General Hazardous Waste.[6]
e Segregation: Pour into the "Aqueous Acidic Waste" carboy.

o Critical: Ensure this carboy does not contain Cyanides or Sulfides (risk of HCN/H2S gas
evolution upon acid addition).

e Logging: Record volume and concentration on the carboy log sheet immediately.

Scenario C: Disposal of Organic Solution
Applicability: Dissolved in Methanol, DMSO, or DCM.

e Segregation: Pour into the "Organic Solvent Waste" carboy (Halogenated or Non-
Halogenated, depending on the solvent).

o Compatibility: The small amount of HCI associated with the salt is generally tolerated in
solvent waste streams, but ensure the waste container is rated for solvents (typically HDPE
or Safety Steel Cans with liners).

Decision Logic Diagram

The following flowchart illustrates the decision-making process for disposing of Pyrazol-1-
ylacetic acid hydrochloride.
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Waste Generation:
Pyrazol-1-ylacetic acid HCI

Determine Physical State

Powder/Crystals \ Solution

Solid Waste Liquid Waste

Pack in HDPE

Stream: Solid Hazardous Is it Aqueous or Organic?

(Tag: Toxic/Irritant)

MeOH, DMSO, DCM \ Water/Buffer

Organic Solvent Matrix Aqueous Matrix

Stream: Organic Solvents CRITICAL STEP:
(Tag: Flammable/Toxic) Check pH

pH<2o0r>2

Stream: Aqueous Acidic
(Tag: Corrosive D002)

Click to download full resolution via product page
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Figure 1: Decision tree for segregating Pyrazol-1-ylacetic acid hydrochloride waste based
on physical state and solvent matrix.

Emergency Procedures (Spills)
In the event of a spill outside of a fume hood:

o Evacuate & Ventilate: The HCI component can release irritating fumes. Clear the immediate

area.

o PPE: Wear nitrile gloves, lab coat, and safety goggles. If powder is airborne, use an N95 or
P100 respirator.

o Neutralization (Liquids):
o Cover the spill with Sodium Bicarbonate (NaHCOs) or a commercial acid neutralizer.[6]

o Observation: Wait for bubbling (CO: release) to cease. This confirms the acid has been
neutralized.

o Cleanup: Scoop the neutralized slurry into a plastic bag. Label as "Spill Debris: Neutralized
Pyrazole Acid" and dispose of as solid hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Operational Guide: Pyrazol-1-ylacetic Acid
Hydrochloride Disposal]. BenchChem, [2026]. [Online PDF]. Available at:
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acid-hydrochloride-disposal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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